Cas no 53783-86-1 (3,3-dimethylcyclobutane-1-carbonitrile)
3,3-Dimethylcyclobutane-1-carbonitrile is a specialized organic compound featuring a cyclobutane ring substituted with two methyl groups at the 3-position and a nitrile functional group at the 1-position. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry as a building block for pharmaceuticals, agrochemicals, and fine chemicals. The nitrile group offers reactivity for further transformations, such as hydrolysis or reduction, while the steric hindrance from the dimethyl groups can influence selectivity in reactions. Its rigid cyclobutane framework may also contribute to conformational stability in target molecules. Suitable for research and industrial applications, this compound is typically handled under controlled conditions due to its reactivity.
53783-86-1 structure
Product name:3,3-dimethylcyclobutane-1-carbonitrile
3,3-dimethylcyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethylcyclobutane-1-carbonitrile
- CTK8J1273
- 3,3-Dimethylcyclobutanecarbonitrile
- Dimethyl-3,3-cyclobutane-carbonitrile
- Cyclobutanecarbonitrile, 3,3-dimethyl-
- SureCN9143364
- BB 0262980
- AC1L24OP
- 3,3-Dimethyl-cyclobutancarbonitril
- 3,3-dimethyl-cyclobutanecarbonitrile
- 3,3-Dimethyl-cyclobutan-1-carbonitril
- SCHEMBL9143364
- LS-11590
- ALBB-031804
- 53783-86-1
- MFCD18970744
- EN300-378957
- DTXSID60202063
- 3,3-Dimethylcyclobutanecarbonitrile #
- DB-304028
- JGQKDUIQJBOXRM-UHFFFAOYSA-N
- AKOS016344684
- AT20265
-
- MDL： MFCD18970744
- Inchi： InChI=1S/C7H11N/c1-7(2)3-6(4-7)5-8/h6H,3-4H2,1-2H3
- InChI Key： JGQKDUIQJBOXRM-UHFFFAOYSA-N
- SMILES： CC1(C)CC(C1)C#N
Computed Properties
- Exact Mass: 109.08923
- Monoisotopic Mass: 109.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8Ų
- XLogP3: 1.6
Experimental Properties
- PSA: 23.79
3,3-dimethylcyclobutane-1-carbonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-378957-2.5g |
3,3-dimethylcyclobutane-1-carbonitrile |
53783-86-1 | 95% | 2.5g |
$1615.0 | 2023-03-02 | |
| Enamine | EN300-378957-1.0g |
3,3-dimethylcyclobutane-1-carbonitrile |
53783-86-1 | 95% | 1g |
$0.0 | 2023-06-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3753-1G |
3,3-dimethylcyclobutane-1-carbonitrile |
53783-86-1 | 95% | 1g |
￥ 2,560.00 | 2023-04-13 | |
| abcr | AB529466-500 mg |
3,3-Dimethylcyclobutanecarbonitrile; . |
53783-86-1 | 500MG |
€373.00 | 2022-12-31 | ||
| 1PlusChem | 1P00DVAV-100mg |
3,3-Dimethylcyclobutanecarbonitrile |
53783-86-1 | 95% | 100mg |
$395.00 | 2024-04-30 | |
| 1PlusChem | 1P00DVAV-50mg |
3,3-Dimethylcyclobutanecarbonitrile |
53783-86-1 | 95% | 50mg |
$285.00 | 2024-04-30 | |
| 1PlusChem | 1P00DVAV-250mg |
3,3-Dimethylcyclobutanecarbonitrile |
53783-86-1 | 95% | 250mg |
$239.00 | 2025-02-26 | |
| 1PlusChem | 1P00DVAV-5g |
3,3-Dimethylcyclobutanecarbonitrile |
53783-86-1 | 95% | 5g |
$1735.00 | 2025-02-26 | |
| A2B Chem LLC | AG46295-2.5g |
3,3-Dimethylcyclobutane-1-carbonitrile |
53783-86-1 | 95% | 2.5g |
$1226.00 | 2024-04-19 | |
| A2B Chem LLC | AG46295-50mg |
3,3-Dimethylcyclobutane-1-carbonitrile |
53783-86-1 | 95% | 50mg |
$232.00 | 2024-04-19 |
3,3-dimethylcyclobutane-1-carbonitrile Related Literature
-
R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
-
Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
-
Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:53783-86-1)3,3-dimethylcyclobutane-1-carbonitrile
Purity:99%
Quantity:1g
Price ($):343.0